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Compound of Interest

Compound Name: Demeton-S-methyl

Cat. No.: B133067

Disclaimer: Demeton-S-methyl is a highly toxic organophosphate insecticide with significant
risks to human health and the environment. Its use has been discontinued or severely
restricted in many countries. These notes are intended for researchers, scientists, and
professionals in controlled research settings where its use is legally permitted and managed
under strict safety protocols. Users must comply with all current local, national, and
international regulations regarding the handling, application, and disposal of this chemical.

Introduction

Demeton-S-methyl is a systemic and contact insecticide and acaricide historically used to
control sucking pests such as aphids, mites, and whiteflies on a wide range of agricultural
crops.[1][2][3] As an organophosphate, its mode of action is the inhibition of the enzyme
acetylcholinesterase (AChE), which is critical for nerve function in insects.[3][4] This inhibition
leads to the accumulation of the neurotransmitter acetylcholine, causing continuous nerve
stimulation, paralysis, and ultimately, death of the pest.[4]

These protocols provide a framework for conducting agricultural field research to evaluate the
efficacy, phytotoxicity, and residue levels of Demeton-S-methyl.

Safety and Handling Protocols

Due to its high mammalian toxicity, strict safety measures are mandatory.[5]

© 2025 BenchChem. All rights reserved. 1/13 Tech Support


https://www.benchchem.com/product/b133067?utm_src=pdf-interest
https://www.benchchem.com/product/b133067?utm_src=pdf-body
https://www.benchchem.com/product/b133067?utm_src=pdf-body
https://www.mhlw.go.jp/content/001110676.pdf
https://pubmed.ncbi.nlm.nih.gov/12166819/
https://www.nda.gov.za/images/Branches/AgricProducHealthFoodSafety/agriculture-inputs-control/guidelines/other-agricultural-remedies-guidelines/guidelines-for-tobacco-registration-trials.pdf
https://www.nda.gov.za/images/Branches/AgricProducHealthFoodSafety/agriculture-inputs-control/guidelines/other-agricultural-remedies-guidelines/guidelines-for-tobacco-registration-trials.pdf
https://academic.oup.com/jat/article-abstract/26/5/308/771403
https://academic.oup.com/jat/article-abstract/26/5/308/771403
https://www.benchchem.com/product/b133067?utm_src=pdf-body
https://www.fda.gov.tw/tc/includes/getfile.ashx?id=f636809821019987224
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b133067?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Methodological & Application

Check Availability & Pricing

2.1. Personal Protective Equipment (PPE) A comprehensive set of PPE must be worn at all
times when handling, mixing, or applying Demeton-S-methyl and when re-entering treated
fields.

» Respiratory Protection: A full-face respirator with appropriate cartridges for organic vapors
and pesticides.

o Hand Protection: Chemical-resistant gloves (e.g., nitrile or butyl rubber).

» Body Protection: Chemical-resistant coveralls worn over long-sleeved shirt and long pants.
o Eye Protection: Full-face respirator or chemical splash goggles.

e Foot Protection: Chemical-resistant boots.

2.2. Storage and Handling

o Store Demeton-S-methyl in a locked, well-ventilated, and dedicated pesticide storage
facility, away from food, feed, and water sources.[6]

» Post clear warning signs indicating the presence of highly toxic chemicals.[6]

e Have an emergency response plan and spill containment kit readily available. The kit should
include absorbent materials like clay or vermiculite, a shovel, and waste disposal bags.[6]

e Prepare and mix solutions in a well-ventilated area, preferably on a containment pad to
capture any spills.[6]

2.3. Disposal

o All waste, including empty containers and contaminated materials, must be treated as
hazardous waste.

o Triple-rinse empty containers, adding the rinsate to the spray tank.[6]

» Dispose of all waste in accordance with local and national hazardous waste regulations.
Never pour excess pesticide or rinsate down drains or into water bodies.[7]
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Field Efficacy Trial Protocol

This protocol outlines the methodology for assessing the effectiveness of Demeton-S-methyl

against target pests (e.g., aphids) in a field setting.

3.1. Experimental Design

Design: Utilize a Randomized Complete Block Design (RCBD) to minimize the influence of
field variability.[8]

Treatments: Include multiple application rates of Demeton-S-methyl, a negative control
(untreated), and a positive control (a registered standard insecticide with known efficacy).

Replications: Each treatment should be replicated at least four times.[3]

Plot Size: Individual plots should be a minimum of 20 m2. Plots should consist of at least four
rows, with the central two rows used for data collection to minimize edge effects.[3][8]

Guard Areas: Maintain buffer zones or guard rows between plots to prevent spray drift.[8]

3.2. Application Procedure

Equipment Calibration: Calibrate the application equipment (e.g., backpack sprayer) before
use to ensure the precise and uniform delivery of the intended dose.[9]

Solution Preparation: Prepare the spray solution immediately before application according to
the desired treatment rates.

Application: Apply the treatments as a foliar spray, ensuring uniform coverage of the plant
canopy.[10] Application should be conducted when environmental conditions (e.g., low wind)
minimize drift.

3.3. Efficacy Assessment

Pre-Treatment Count: Conduct a baseline count of the target pest population immediately
before application.[8]
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o Post-Treatment Counts: Assess pest populations at set intervals after application, for
example, at 1, 4, 7, and 14 days.[3]

o Sampling Method: For aphids, randomly select a minimum of 10-12 plants from the central
data rows of each plot. Count the number of aphids on a specified number of leaves per
plant (e.g., one top leaf, two middle leaves).[3]

o Data Analysis: Calculate the percentage of pest control for each treatment relative to the
untreated control using Abbott's formula. Analyze the data using Analysis of Variance
(ANOVA) to determine statistical significance between treatments.[8][11]

Table 1: Example Application Rates for Efficacy Trials

Proposed Rate (g

Treatment ID Active Ingredient . Purpose
a.i./ha)

Tl None (Water) 0 Negative Control
T2 Demeton-S-methyl 125 Low Rate

Medium Rate
T3 Demeton-S-methyl 250

(Expected Use Rate)
T4 Demeton-S-methyl 500 High Rate

o Positive Control /

T5 Standard Insecticide Label Rate

Benchmark

Note: Rates are hypothetical and must be determined based on historical data and trial
objectives.
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Caption: Workflow for a typical insecticide field efficacy trial.

Phytotoxicity Assessment Protocol
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This protocol is designed to evaluate potential crop injury caused by Demeton-S-methyl.
4.1. Experimental Design

e The trial should ideally be conducted in the absence of significant pest or disease pressure
to avoid confounding results.[12]

o Treatments should include an untreated control, the proposed application rate (1X), and a
higher rate (e.g., 2X) to simulate over-application and assess the margin of crop safety.[12]

o The experimental design (RCBD, replications, plot size) should mirror the efficacy trial.
4.2. Assessment Procedure

o Application: Apply treatments at a sensitive crop stage (e.g., young, actively growing plants)
when phytotoxicity is most likely to occur.[12]

e Visual Assessment: Visually inspect the crop at regular intervals (e.g., 3, 7, 14, and 21 days
after application).

e Scoring: Rate crop injury based on a standardized scale (e.g., 0-10 or 0-100%), assessing
symptoms such as:

[e]

Chlorosis (yellowing)

o

Necrosis (tissue death)

[¢]

Stunting (reduced growth)

[e]

Leaf burn or spotting

[e]

Deformation of plant parts

 Yield Data: If significant phytotoxicity is observed, harvest the central rows of each plot to
determine if the injury translates to a statistically significant yield reduction.[12]

Table 2: Phytotoxicity Rating Scale
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Score % Injury Description of Symptoms
0 0 No effect

Minor chlorosis or stunting,
1 1-10 _

likely recoverable

Mild but noticeable chlorosis
2 11-20 _

and/or stunting

Moderate injury, potential for
3 21-30 ,

some vyield loss

Significant injury, stunting, and
4 31-40 J J Y J

some necrosis
10 91-100 Complete plant death

Source: Adapted from general phytotoxicity assessment guidelines.[13]

Residue Analysis Protocol

This protocol covers the collection and analysis of crop samples to determine the magnitude
and decline of Demeton-S-methyl and its primary metabolites, oxydemeton-methyl (sulfoxide)
and demeton-S-methylsulfone.[1]

5.1. Field Phase: Sample Collection

o Application: Treat a dedicated residue trial plot with Demeton-S-methyl at the maximum
proposed label rate.[14]

o Sampling: Collect samples at various pre-harvest intervals (PHISs) to generate a residue
decline curve (e.g., 0, 1, 3, 7, 14, and 21 days after the last application).[14]

e Sample Handling:

o Collect a representative sample of the raw agricultural commodity (e.g., fruit, leaves, grain)
from each plot.[15]
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o Use clean gloves and tools for each sample to prevent cross-contamination.[15]

o Place each sample in a clean, labeled plastic bag. The label should include a unique ID,
treatment, plot number, and collection date.[15]

o Immediately freeze samples and keep them frozen (-20°C) during transport and storage
until analysis to prevent residue degradation.

5.2. Laboratory Phase: Sample Analysis (LC-MS/MS) The following is a generalized protocol
based on established methods for organophosphate analysis.[1][16]

e Sample Preparation: Homogenize the frozen sample material.
» Extraction:
o Weigh a representative sub-sample (e.g., 10 g) of the homogenized material.
o Add acetone and homogenize further to extract the residues.[1]
o Filter the extract.
o Partitioning & Cleanup:
o Concentrate the acetone extract.

o Perform a liquid-liquid partitioning step using acetonitrile and n-hexane to remove non-
polar co-extractives like lipids.[1]

o Further clean the extract using a solid-phase extraction (SPE) column (e.g., graphitized
carbon black/PSA) to remove pigments and other interfering compounds.[1][16]

e Instrumental Analysis:

o Evaporate the cleaned extract to dryness and reconstitute in a suitable solvent (e.g.,
methanol/water).[1]

o Analyze the final solution using a Liquid Chromatograph-Tandem Mass Spectrometer (LC-
MS/MS).[1][17]
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o Quantify Demeton-S-methyl and its sulfoxide and sulfone metabolites against certified
reference standards.

Table 3: Example LC-MS/MS Parameters for Analysis

Analyte Precursor lon (m/z) Product lons (m/z)
Demeton-S-methyl 231.0 89.0,61.0
Oxydemeton-methyl 247.0 169.0, 109.0
Demeton-S-methylsulfone 263.0 109.1, 169.0

Source: Representative values from analytical methods.[1][17]
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Caption: General workflow for pesticide residue analysis.
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Caption: Mechanism of action for Demeton-S-methyl insecticide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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